Cas no 72473-78-0 (3-Fluoro-4-methylquinoline)
3-Fluoro-4-methylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-4-methylquinoline
- Quinoline, 3-fluoro-4-methyl-
- AK673094
- 3-Fluoro-4-methylquinoline
-
- Inchi: 1S/C10H8FN/c1-7-8-4-2-3-5-10(8)12-6-9(7)11/h2-6H,1H3
- InChI Key: NBSSLTLKZGDWRU-UHFFFAOYSA-N
- SMILES: FC1=CN=C2C=CC=CC2=C1C
Computed Properties
- Exact Mass: 161.064077422g/mol
- Monoisotopic Mass: 161.064077422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12.9
3-Fluoro-4-methylquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189007458-5g |
3-Fluoro-4-methylquinoline |
72473-78-0 | 97% | 5g |
$3316.50 | 2023-09-01 | |
| Alichem | A189007458-10g |
3-Fluoro-4-methylquinoline |
72473-78-0 | 97% | 10g |
$4545.28 | 2023-09-01 | |
| Alichem | A189007458-25g |
3-Fluoro-4-methylquinoline |
72473-78-0 | 97% | 25g |
$6834.00 | 2023-09-01 | |
| Chemenu | CM227128-1g |
3-Fluoro-4-methylquinoline |
72473-78-0 | 97% | 1g |
$883 | 2021-08-04 | |
| Chemenu | CM227128-5g |
3-Fluoro-4-methylquinoline |
72473-78-0 | 97% | 5g |
$2338 | 2021-08-04 | |
| Chemenu | CM227128-1g |
3-Fluoro-4-methylquinoline |
72473-78-0 | 97% | 1g |
$883 | 2024-07-24 | |
| Chemenu | CM227128-5g |
3-Fluoro-4-methylquinoline |
72473-78-0 | 97% | 5g |
$2338 | 2024-07-24 |
3-Fluoro-4-methylquinoline Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 3-Fluoro-4-methylquinoline
3-Fluoro-4-methylquinoline (CAS No. 72473-78-0): Properties, Applications, and Market Insights
3-Fluoro-4-methylquinoline (CAS No. 72473-78-0) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the quinoline family, known for its versatile applications in drug discovery, agrochemicals, and advanced materials. The presence of both fluoro and methyl substituents on the quinoline backbone enhances its reactivity and biological activity, making it a valuable intermediate in synthetic chemistry.
The molecular structure of 3-Fluoro-4-methylquinoline features a quinoline core with a fluorine atom at the 3-position and a methyl group at the 4-position. This unique arrangement contributes to its distinct physicochemical properties, including moderate solubility in organic solvents, stability under standard conditions, and a melting point range of 80-85°C. Researchers often explore its structure-activity relationships (SAR) to design novel compounds with enhanced bioactivity.
In the pharmaceutical industry, 3-Fluoro-4-methylquinoline serves as a key building block for the synthesis of antimalarial, anticancer, and antimicrobial agents. Recent studies highlight its potential in targeting protein kinases and DNA topoisomerases, which are critical in cancer therapy. The fluoro substituent improves metabolic stability and bioavailability, addressing common challenges in drug development.
Beyond pharmaceuticals, 3-Fluoro-4-methylquinoline finds applications in organic electronics and luminescent materials. Its electron-withdrawing fluorine atom and rigid quinoline structure make it suitable for designing OLEDs (organic light-emitting diodes) and fluorescent probes. Researchers are also investigating its use in metal-organic frameworks (MOFs) for gas storage and catalysis.
The global market for fluorinated quinolines is expanding, driven by demand in drug discovery and advanced materials. Key players are investing in scalable synthesis methods to meet the growing needs of academic and industrial researchers. Innovations in green chemistry and catalytic fluorination are further enhancing the accessibility of 3-Fluoro-4-methylquinoline.
Frequently asked questions about 3-Fluoro-4-methylquinoline include its synthetic routes, safety data, and supplier availability. Researchers often search for alternative fluorinated heterocycles or quinoline derivatives to compare reactivity and applications. The compound's NMR spectra and HPLC purity are also common queries among synthetic chemists.
In summary, 3-Fluoro-4-methylquinoline (CAS No. 72473-78-0) is a multifaceted compound with broad utility in medicinal chemistry and material science. Its unique structural features and evolving applications position it as a valuable asset in modern research and development. As interest in fluorinated compounds and heterocyclic chemistry grows, this quinoline derivative is poised to play an increasingly prominent role in scientific advancements.
72473-78-0 (3-Fluoro-4-methylquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)